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Abstract

Diisohexyl phthalate (DIHP) is a plasticizer used to enhance the flexibility and durability of
various polymeric materials. As a member of the "transitional" group of phthalates, with alkyl
chain backbones of C4-C6, its environmental presence and potential toxicological effects are of
increasing concern. This technical guide provides a comprehensive overview of the
environmental fate and transport of DIHP, including its physicochemical properties, degradation
pathways, and partitioning in various environmental compartments. Due to the limited
availability of specific experimental data for DIHP, information from structurally similar
phthalates, such as di-n-hexyl phthalate (DnHP) and di(2-ethylhexyl) phthalate (DEHP), is
utilized for extrapolation where noted, providing a robust framework for understanding the
environmental behavior of this compound. This guide also details relevant experimental
protocols and visualizes key environmental and biological pathways to support further research
and risk assessment.

Physicochemical Properties

The environmental fate and transport of a chemical are fundamentally governed by its
physicochemical properties. While specific experimental data for DIHP are scarce, the following
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table summarizes available information and estimated values based on its structure and data
from analogous phthalates.

Table 1: Physicochemical Properties of Diisohexyl Phthalate and Related Compounds

. Di(2-
Diisohexyl Di-n-hexy| thylhexyl)
iisohex e ex
J Phthalate i i
Property Phthalate Phthalate Reference
(DnHP)
(DIHP) (DEHP)
(Analogue)
(Analogue)
CAS Number 71850-09-4 84-75-3 117-81-7
Molecular
C20H3004 C20H3004 C24H3804
Formula
Molecular Weight
334.45 334.45 390.56
(g/mol)
) o Yellow-brown oily  Colorless, oily
Physical State Oily liquid ) o o [11[2]
viscous liquid liquid
Water Solubility )
Not available 0.05 0.003 [1]
(mg/L)
Vapor Pressure )
Not available 1.4x10°> 1.32 x 1077 [1]
(mm Hg at 25°C)
Log K_ow_
(Octanol-Water Not available
N . 6.82 7.5 [1][3]
Partition (estimated >5)
Coefficient)
Organic Carbon-
Water Partition Not available ) 1.2x10°-8.9x
o ] ] Not available [3]
Coefficient (estimated high) 10°
(K_oc ) (L/kg)
Henry's Law
Constant Not available 2.6x10-5 Not available [1]

(atm-m3/mol)
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Environmental Fate and Transport

The environmental fate of DIHP is determined by a combination of transport and transformation
processes, including abiotic and biotic degradation, sorption to soil and sediment, and
bioaccumulation in organisms.

Abiotic Degradation

Abiotic degradation processes for phthalates in the environment primarily include hydrolysis
and photolysis.

» Hydrolysis: The hydrolysis of phthalate esters involves the cleavage of the ester bond to form
the monoester and subsequently phthalic acid. This process is generally slow for higher
molecular weight phthalates like DIHP under typical environmental pH conditions (pH 5-9).[4]
[5] The rate of hydrolysis is influenced by pH and temperature, with increased rates under
acidic or alkaline conditions.[4][6] However, in most natural waters, hydrolysis is not
considered a significant degradation pathway for DIHP.[5]

» Photolysis: Direct photolysis of phthalates in water is not a significant removal process as
they do not absorb sunlight effectively.[4] Indirect photolysis, mediated by hydroxyl radicals in
the atmosphere, can be a more important degradation pathway for volatilized phthalates.[5]
For phthalates with longer alkyl chains, volatilization is low, limiting the importance of
atmospheric photolysis.

Biodegradation

Biodegradation is the primary mechanism for the removal of phthalates from the environment.
[5] The process is generally more rapid under aerobic conditions compared to anaerobic
conditions.

o Aerobic Biodegradation: In the presence of oxygen, microorganisms can readily degrade
phthalates. The initial step involves the hydrolysis of the diester to its monoester, mono-
isohexyl phthalate (MIHP), and then to phthalic acid. Phthalic acid can be further mineralized
to carbon dioxide and water. While specific data for DIHP is unavailable, studies on
analogous compounds like DEHP show half-lives in the range of 5 to 8.3 days in aerobic
sediment.[7] The rate of biodegradation is influenced by factors such as temperature, pH,
and the presence of other organic matter.
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» Anaerobic Biodegradation: Under anaerobic conditions, the biodegradation of phthalates is
significantly slower. Studies on other phthalates have shown that while some degradation
can occur, it is not as efficient as under aerobic conditions.

The following diagram illustrates the general aerobic biodegradation pathway for DIHP.
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Environmental Fate and Transport of Diisohexyl Phthalate
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General Workflow for DIHP Analysis
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Potential Endocrine Disruption Pathway of DIHP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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